Cas no 1261624-72-9 (Ethyl 2-chloro-3,4-difluorophenylacetate)

• Product Name: Ethyl 2-chloro-3,4-difluorophenylacetate
• CAS No: 1261624-72-9
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 4969275
• Update Time: 2025-10-24

Ethyl 2-chloro-3,4-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3,4-difluorophenylacetate

• Inchi： 1S/C10H9ClF2O2/c1-2-15-8(14)5-6-3-4-7(12)10(13)9(6)11/h3-4H,2,5H2,1H3
• InChI Key： PQOYEOQIFPBSIY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-chloro-3,4-difluorophenylacetate

Ethyl 2-chloro-3,4-difluorophenylacetate (CAS No. 1261624-72-9): A Comprehensive Overview

Ethyl 2-chloro-3,4-difluorophenylacetate (CAS No. 1261624-72-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 2-chloro-3,4-difluorophenylacetate, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

Ethyl 2-chloro-3,4-difluorophenylacetate is an ester derivative with the molecular formula C₁₀H₈ClF₂O₂. The compound features a phenyl ring substituted with a chloro group at the 2-position and difluoro groups at the 3 and 4 positions, attached to an acetic acid ester moiety. This unique substitution pattern imparts specific physical and chemical properties to the molecule. For instance, the presence of chlorine and fluorine atoms enhances the compound's lipophilicity and stability, making it suitable for various synthetic transformations.

The melting point of Ethyl 2-chloro-3,4-difluorophenylacetate is approximately 55°C, and it has a boiling point of around 180°C at reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), but it is sparingly soluble in water. These solubility characteristics are crucial for its use in synthetic processes and purification techniques.

Synthesis Methods

The synthesis of Ethyl 2-chloro-3,4-difluorophenylacetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-3,4-difluorobenzaldehyde with ethyl acetoacetate in the presence of a base such as potassium tert-butoxide. This Claisen condensation reaction yields the desired ester product after subsequent reduction steps.

An alternative approach involves the alkylation of 2-chloro-3,4-difluorobenzene with ethyl bromoacetate in the presence of a strong base like sodium hydride. This method provides high yields and good purity but requires careful control of reaction conditions to avoid side reactions.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for Ethyl 2-chloro-3,4-difluorophenylacetate. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yield while minimizing waste generation. Additionally, catalytic methods using metal complexes such as palladium catalysts have been explored to enhance the efficiency and selectivity of the synthesis process.

Potential Applications

Ethyl 2-chloro-3,4-difluorophenylacetate finds extensive use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its unique substitution pattern makes it particularly valuable for the development of drugs targeting specific biological pathways. For instance, compounds derived from Ethyl 2-chloro-3,4-difluorophenylacetate have shown promise in treating neurological disorders such as Parkinson's disease and Alzheimer's disease due to their ability to modulate neurotransmitter activity.

In the field of agrochemistry, derivatives of Ethyl 2-chloro-3,4-difluorophenylacetate are used as intermediates in the production of herbicides and insecticides. The fluorine atoms enhance the bioactivity and stability of these compounds, making them effective against a wide range of pests while minimizing environmental impact.

Current Research Trends

The ongoing research on Ethyl 2-chloro-3,4-difluorophenylacetate is focused on optimizing its synthetic routes and exploring new applications. One area of interest is the development of novel catalysts that can improve the efficiency and selectivity of its synthesis. For example, recent studies have investigated the use of heterogeneous catalysts such as metal-organic frameworks (MOFs) to achieve high yields under mild conditions.

In addition to synthetic improvements, there is growing interest in understanding the biological activity of compounds derived from Ethyl 2-chloro-3,4-difluorophenylacetate. Researchers are exploring its potential as a lead compound for drug discovery programs targeting various diseases. For instance, studies have shown that certain derivatives exhibit potent anti-inflammatory properties and may be useful in treating inflammatory conditions such as rheumatoid arthritis.

Safety Considerations

While Ethyl 2-chloro-3,4-difluorophenylacetate is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines when working with this compound. Appropriate personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, proper ventilation should be ensured to minimize exposure to vapors.

In conclusion, Ethyl 2-chloro-3,4-difluorophenylacetate (CAS No. 1261624-72-9) is a valuable organic compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure makes it an attractive intermediate for synthesizing drugs with diverse therapeutic potentials. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in modern scientific endeavors.